Cas no 79382-77-7 (4-Chloro-6-methyl-2-(4-methylphenyl)pyrimidine)

• Product Name: 4-Chloro-6-methyl-2-(4-methylphenyl)pyrimidine
• CAS No: 79382-77-7
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• CID: 879872
• PubChem ID: 17606429
• Update Time: 2025-10-29

4-Chloro-6-methyl-2-(4-methylphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-(4-METHYLPHENYL)-6-METHYLPYRIMIDINE
• 4-Chloro-6-methyl-2-(4-methylphenyl)pyrimidine
• SCHEMBL3425538
• 4-Chloro-6-methyl-2-(p-tolyl)pyrimidine
• 4-chloro-6-methyl-2-p-tolylpyrimidine
• AKOS000284098
• ZUVJAFILTNGLLW-UHFFFAOYSA-N
• CS-0360368
• F81671
• 79382-77-7

• Inchi： 1S/C12H11ClN2/c1-8-3-5-10(6-4-8)12-14-9(2)7-11(13)15-12/h3-7H,1-2H3
• InChI Key： ZUVJAFILTNGLLW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(C2C=CC(C)=CC=2)N=1

Computed Properties

• Exact Mass: 218.061
• Monoisotopic Mass: 218.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2
• XLogP3: 3.6

Additional information on 4-Chloro-6-methyl-2-(4-methylphenyl)pyrimidine

Comprehensive Overview of 4-Chloro-6-methyl-2-(4-methylphenyl)pyrimidine (CAS No. 79382-77-7)

4-Chloro-6-methyl-2-(4-methylphenyl)pyrimidine (CAS No. 79382-77-7) is a specialized organic compound belonging to the pyrimidine family. This heterocyclic aromatic compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of both chloro and methyl substituents on the pyrimidine ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 4-Chloro-6-methyl-2-(4-methylphenyl)pyrimidine has increased, particularly in the development of novel drug candidates and crop protection agents. Researchers are exploring its role in designing kinase inhibitors, which are critical in targeted cancer therapies. Additionally, its derivatives have shown promise in addressing antimicrobial resistance, a pressing global health concern. The compound's versatility aligns with the growing interest in sustainable chemistry and green synthesis methods.

The synthesis of 4-Chloro-6-methyl-2-(4-methylphenyl)pyrimidine typically involves multi-step reactions, including condensation and halogenation processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and reduce environmental impact. These innovations resonate with the industry's shift toward eco-friendly manufacturing and circular economy principles.

From an analytical perspective, 79382-77-7 is characterized using techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure high purity and consistency, which are essential for regulatory compliance in pharmaceutical intermediates. The compound's stability under various conditions also makes it suitable for long-term storage and global supply chains.

Market trends indicate a rising interest in custom synthesis of 4-Chloro-6-methyl-2-(4-methylphenyl)pyrimidine to meet diverse research needs. Companies specializing in fine chemicals are expanding their portfolios to include this compound, catering to sectors like biotechnology and material science. Furthermore, its potential in electronic materials and OLED technology is under investigation, highlighting its cross-disciplinary relevance.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 79382-77-7 is crucial. Computational tools like molecular docking and QSAR modeling are being leveraged to predict its interactions with biological targets. This approach aligns with the broader adoption of AI-driven drug discovery, a hot topic in modern cheminformatics.

In conclusion, 4-Chloro-6-methyl-2-(4-methylphenyl)pyrimidine (CAS No. 79382-77-7) represents a dynamic area of innovation. Its applications span life sciences, agriculture, and advanced materials, reflecting the compound's adaptability to evolving scientific challenges. As research progresses, this pyrimidine derivative is poised to play a pivotal role in addressing some of the most critical issues in healthcare and sustainability.